7-Methyluric acid
7-Methyluric acid
7-Methyluric acid is an oxopurine.
7-Methyluric acid is a natural product found in Phaseolus vulgaris with data available.
7-Methyluric acid is a natural product found in Phaseolus vulgaris with data available.
Brand Name:
Vulcanchem
CAS No.:
612-37-3
VCID:
VC20782610
InChI:
InChI=1S/C6H6N4O3/c1-10-2-3(8-6(10)13)7-5(12)9-4(2)11/h1H3,(H3,7,8,9,11,12,13)
SMILES:
CN1C2=C(NC(=O)NC2=O)NC1=O
Molecular Formula:
C6H6N4O3
Molecular Weight:
182.14 g/mol
7-Methyluric acid
CAS No.: 612-37-3
Cat. No.: VC20782610
Molecular Formula: C6H6N4O3
Molecular Weight: 182.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 7-Methyluric acid is an oxopurine. 7-Methyluric acid is a natural product found in Phaseolus vulgaris with data available. |
|---|---|
| CAS No. | 612-37-3 |
| Molecular Formula | C6H6N4O3 |
| Molecular Weight | 182.14 g/mol |
| IUPAC Name | 7-methyl-3,9-dihydropurine-2,6,8-trione |
| Standard InChI | InChI=1S/C6H6N4O3/c1-10-2-3(8-6(10)13)7-5(12)9-4(2)11/h1H3,(H3,7,8,9,11,12,13) |
| Standard InChI Key | YHNNPKUFPWLTOP-UHFFFAOYSA-N |
| SMILES | CN1C2=C(NC(=O)NC2=O)NC1=O |
| Canonical SMILES | CN1C2=C(NC(=O)NC2=O)NC1=O |
| Appearance | Assay:≥98%A crystalline solid |
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